Cas no 54610-60-5 (2-Thiophenecarboximidic acid, methyl ester)

• Product Name: 2-Thiophenecarboximidic acid, methyl ester
• CAS No: 54610-60-5
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 1589942
• Update Time: 2024-09-11

2-Thiophenecarboximidic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboximidic acid, methyl ester

• Inchi： 1S/C6H7NOS/c1-8-6(7)5-3-2-4-9-5/h2-4,7H,1H3
• InChI Key： XNOKHLOMKSJULZ-UHFFFAOYSA-N
• SMILES： C1(C(=N)OC)SC=CC=1

Computed Properties

• Exact Mass: 141.02491
• Monoisotopic Mass: 141.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 176.3±32.0 °C(Predicted)
• PSA: 33.08
• pka: 5.82±0.70(Predicted)